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Compound of Interest

Compound Name: 6"-O-Acetyldaidzin

Cat. No.: B190512 Get Quote

For Research Use Only. Not for human use.[1]

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 6"-O-Acetyldaidzin. The following procedural

guidance is designed to ensure safe handling and disposal, fostering a secure laboratory

environment.

Hazard Identification and Precautionary Measures
6"-O-Acetyldaidzin is an isoflavone glycoside isolated from soybeans.[1][2] While

comprehensive toxicity data is not readily available, the compound should be handled with

care, assuming potential hazards in the absence of complete information. General studies on

isoflavones suggest that high doses may have the potential for endocrine disruption.[3]

Therefore, minimizing exposure is paramount.

The following precautionary statements have been associated with this compound:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P262: Do not get in eyes, on skin, or on clothing.[4]

Chemical and Physical Properties
A clear understanding of 6"-O-Acetyldaidzin's properties is fundamental to its safe handling.
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Property Value Source

CAS Number 71385-83-6 [1][4]

Molecular Formula C₂₃H₂₂O₁₀ [1][4][5][6]

Molecular Weight 458.41 g/mol [1][4][5]

Appearance White amorphous solid [7]

Solubility

Soluble in DMSO and MeOH.

[1][7] To enhance solubility,

warming the solution to 37°C

and using an ultrasonic bath

may be effective.[1]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against exposure. The following table

outlines the required PPE for handling 6"-O-Acetyldaidzin.[3][8][9]
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from potential

splashes or airborne particles.

Must be worn at all times in the

laboratory.[3]

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed frequently, especially

if contaminated.[3][10]

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.[3]

Respiratory Protection

Generally not required for

handling small quantities in a

well-ventilated area. A NIOSH-

approved respirator is

necessary if there is a risk of

generating dust or aerosols.

Minimizes the risk of inhaling

the compound, particularly in

powder form.[3]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational plan is crucial for minimizing risk.

4.1. Engineering Controls

Ventilation: Always handle 6"-O-Acetyldaidzin in a well-ventilated laboratory. For

procedures that may generate dust or aerosols, such as weighing the solid, a chemical fume

hood is mandatory.[3]

Safety Equipment: Ensure a fully functional eye wash station and safety shower are readily

accessible in the immediate work area.[3]

4.2. Procedural Steps
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Preparation: Designate a specific, clean, and uncluttered area for handling the compound.

Assemble all necessary PPE and equipment before commencing work.

Weighing: When weighing the solid, perform the task inside a chemical fume hood or a

balance enclosure to prevent inhalation of dust.[3] Use a dedicated spatula and weighing

paper.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

prevent splashing.[3] If necessary, use an ultrasonic bath or warm to 37°C to aid dissolution.

[1]

Storage: Store 6"-O-Acetyldaidzin in a tightly sealed container in a cool, dry place.

Recommended long-term storage is at -20°C.[1][4][11] For stock solutions, store at -80°C for

up to 6 months or at -20°C for up to 1 month to avoid degradation from repeated freeze-thaw

cycles.[1][2]

Below is a workflow diagram for the safe handling of 6"-O-Acetyldaidzin.

Preparation Phase

Post-Handling

Designate & Clean Work Area

Assemble All PPE

Gather Equipment

Weigh Solid in Fume Hood Prepare Solution

Store at Recommended Temp (-20°C) Clean Work Area & Equipment

Dispose of Waste

Wear Appropriate PPE Use Fume Hood Ensure Access to Eyewash/Shower
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Caption: Workflow for Safe Handling of 6"-O-Acetyldaidzin.

Disposal Plan
Proper disposal of chemical waste is critical to maintaining laboratory and environmental safety.

Waste Collection: Collect all waste materials, including unused compounds, contaminated

consumables (e.g., pipette tips, gloves), and empty containers, in a designated and clearly

labeled hazardous waste container.

Disposal Route: Dispose of the chemical waste in accordance with all applicable federal,

state, and local environmental regulations. Do not flush down the sewer.[12] Consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance

on chemical waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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